Cas no 2172198-14-8 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate
• CAS No: 2172198-14-8
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 6455702
• PubChem ID: 165717939
• Update Time: 2025-05-20

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate
• EN300-1274298
• 2172198-14-8
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(pent-4-yn-1-yl)carbamate

• Inchi： 1S/C16H23N3O2/c1-5-6-7-10-19(15(20)21-16(2,3)4)14-9-8-13(11-17)18-12-14/h1,8-9,12H,6-7,10-11,17H2,2-4H3
• InChI Key： VIPKNUJAQLKUEJ-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CCCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.4Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate

Comprehensive Overview of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate (CAS No. 2172198-14-8)

The compound tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate (CAS No. 2172198-14-8) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core and an alkyne functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery and bioconjugation, aligning with the growing demand for small-molecule therapeutics and click chemistry applications.

One of the key features of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate is its aminomethylpyridine moiety, which enhances its reactivity in cross-coupling reactions. This property is particularly valuable in medicinal chemistry, where it can be used to design targeted inhibitors for enzymes or receptors. The pent-4-yn-1-yl group further expands its utility, enabling Huisgen cycloaddition (click chemistry) for labeling or conjugating biomolecules. Such applications are highly relevant to current trends in precision medicine and proteomics.

In the context of synthetic chemistry, this compound serves as a building block for constructing complex molecular architectures. Its tert-butyl carbamate (Boc) protecting group ensures stability during multi-step syntheses, a critical factor in peptide synthesis and heterocyclic chemistry. The combination of pyridine and alkyne functionalities also opens doors to metal-catalyzed reactions, such as Sonogashira coupling, which is widely used in material science and catalysis research.

From a drug development perspective, CAS No. 2172198-14-8 is being explored for its potential in kinase inhibitor design. Kinases are a hot topic in oncology research, and the ability to modify the pyridine-3-yl scaffold could lead to novel anticancer agents. Additionally, its alkyne handle facilitates bioconjugation, making it useful for antibody-drug conjugates (ADCs), a rapidly growing field in biopharmaceuticals.

Environmental and green chemistry considerations are also driving interest in this compound. Its potential for atom-efficient synthesis aligns with the push for sustainable chemistry practices. Researchers are investigating its use in catalytic processes to minimize waste, a priority in modern industrial chemistry.

In summary, tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(pent-4-yn-1-yl)carbamate (CAS No. 2172198-14-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile make it a valuable tool for advancing drug discovery, bioconjugation, and catalysis, addressing some of the most pressing challenges in contemporary chemical research.